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Compound of Interest

Compound Name: Boc-phe-N(och3)CH3

Cat. No.: B023854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-L-phenylalanine N-methoxy-N-methylamide, commonly referred to as

BOC-PHE-N(OCH3)CH3, is a chemically protected amino acid derivative with the CAS number

87694-53-9.[1] This compound is a vital intermediate in organic synthesis, particularly in the

fields of medicinal chemistry and drug development. Its structure incorporates a tert-

butoxycarbonyl (Boc) protecting group on the amine of L-phenylalanine, and the carboxylic acid

is converted to a N-methoxy-N-methylamide, also known as a Weinreb amide. This unique

combination of features makes it a stable, versatile, and highly valuable building block for the

synthesis of complex molecules, most notably as a precursor to certain HIV protease inhibitors.

[1][2]

This technical guide provides a comprehensive overview of BOC-PHE-N(OCH3)CH3, including

its physicochemical properties, synthesis, and applications, with a focus on its role in synthetic

methodologies relevant to drug discovery.

Physicochemical Properties
A summary of the key physicochemical properties of BOC-PHE-N(OCH3)CH3 is presented in

the table below.
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Property Value Reference

CAS Number 87694-53-9 [1]

Molecular Formula C16H24N2O4 [1]

Molecular Weight 308.37 g/mol [1]

Appearance
Light yellow oil or white to off-

white solid
[1][3]

Solubility
Soluble in chloroform and

dichloromethane.
[1]

Storage Temperature
2-8°C, sealed in a dry

environment.
[1]

Synthesis and Reactivity
Synthesis of BOC-PHE-N(OCH3)CH3
The most common method for the synthesis of BOC-PHE-N(OCH3)CH3 involves the coupling

of N-Boc-L-phenylalanine with N,O-dimethylhydroxylamine. A general experimental protocol is

as follows:

Experimental Protocol: Synthesis of BOC-PHE-N(OCH3)CH3[1][2]

Materials:

N-Boc-L-phenylalanine

N,O-Dimethylhydroxylamine hydrochloride

Phosphorus trichloride or another suitable coupling agent (e.g., DCC, HATU)

Anhydrous toluene

Triethylamine or another suitable base

Saturated sodium bicarbonate solution
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Ethyl acetate

Anhydrous magnesium sulfate

Silica gel for column chromatography

Petroleum ether

Procedure:

Dissolve N-Boc-L-phenylalanine (1 equivalent) and N,O-dimethylhydroxylamine

hydrochloride (3 equivalents) in anhydrous toluene.

Cool the mixture to 0°C with stirring.

Slowly add a solution of phosphorus trichloride (0.5 equivalents) in anhydrous toluene to

the reaction mixture.

Allow the reaction to warm to room temperature and then heat to 60°C for approximately

30 minutes.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench with a

saturated sodium bicarbonate solution.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by silica gel column chromatography using a petroleum ether-

ethyl acetate gradient to yield the final product as a colorless oil.

A diagrammatic representation of the synthesis workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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